Cas no 17334-50-8 ((+/-)-Catechin)

• Product Name: (+/-)-Catechin
• CAS No: 17334-50-8
• MF: C₁₅H₁₄O₆
• MW: 290.268064975739
• CID: 175740
• PubChem ID: 1203
• Update Time: 2025-04-19

(+/-)-Catechin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R)-rel-
• cis-(±)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• (+/-)-Epicatechin
• 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• cis-(1)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• Einecs 241-357-4
• NCGC00015215-03
• 2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol #
• BSPBio_000713
• epi-?Catechin 3-?O-?gallate
• FT-0636422
• SB18952
• (+)-Catechin-13C3
• (-)-CATECHINHYDRATE
• BDBM50479045
• NCGC00015215-06
• SCHEMBL10001669
• 2-(3,4-Dihydroxyphenyl)chromane-3,5,7-triol
• NCGC00095270-02
• NCGC00015215-02
• AKOS016009549
• cis-(+/-)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• NS00079814
• catechins
• 7295-85-4
• NCGC00015215-04
• CS-0157109
• Epicatechin, (+/-)-
• AB85826
• DTXSID10859304
• EpCt-pl
• NCGC00095270-01
• HMS1664H16
• trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
• 13392-26-2
• 2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
• Catechin (hydrate)
• C17590
• AB00513926
• MFCD00066757
• Q51617472
• 17334-50-8
• FT-0604384
• SCHEMBL19411
• MFCD00075648
• EC (C)
• Epicatechol, (-)-
• 714E3A52-14F7-4C41-BF5D-1DAA0C81FCC5
• FT-0613995
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3S)-rel-
• CHEBI:23053
• BRD-A61899133-002-02-2
• NSC 81162
• DL-Catechin; Racemic catechin; dl-Catechin; dl-Catechol; rac-Catechin
• BS-15212
• D70844
• (?)-cis-3,3',4',5,7-Pentahydroxyflavane
• BPBio1_000785
• 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
• (+)-3,3',4',5,7-Flavanpentol
• (+/-)-Catechin
• L-Epicatechin
• 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• (-)-cis-3,3',4',5,7-Pentahydroxyflavane
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
• Prestwick3_000817
• FT-0614024
• (-)-3,5,7,3',4'-PENTAHYDROXYFLAVAN
• CHEMBL206452
• (+)-Catechin;Cianidanol;Catechuic acid
• trans-3,3',4',5,7-Pentahydroxyflavane
• SY066787
• NCGC00016415-03
• (2R,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
• (-)-epi catechin
• 3,3',4',5,7-Pentahydroxyflavane
• (-)epicatechin
• Tox21_110101
• KBio2_000639
• KUC104404N
• Epicatechin, primary pharmaceutical reference standard
• GTPL12497
• EINECS 207-710-1
• (-)-EPICATECHIN (CONSTITUENT OF MARITIME PINE) [DSC]
• CHEBI:90
• BSPBio_001626
• Kakaol
• O10053
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• epi-Catechin
• l-Acacatechin
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R)-
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• MLS001304012
• (-)-Epicatechin
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3R)-
• Epicatechin
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-cis)-
• NCGC00016415-02
• AKOS015895981
• (2R,3R)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
• 2,3-cis-epicatechin
• 490-46-0
• (-)-EPICATECHIN (CONSTITUENT OF GRAPE SEEDS OLIGOMERIC PROANTHOCYANIDINS)
• NCGC00015215-01
• L-Epicatechin ,(S)
• SMR000156230
• NCGC00016415-01
• DS-3358
• CF3BA0C2-DE1B-44AB-A4D3-800F017221BA
• Lopac-C-1251
• SMP1_000115
• (-)-Epicatechin, >=90% (HPLC)
• NCGC00017331-08
• Spectrum2_000675
• (-)-Epicatechin 1000 microg/mL in Acetonitrile
• HMS1923M05
• 2-(3,4-Dihydroxyphenyl)-2,3,4-trihydro-3,5,7-trihydroxychromene
• CAS-154-23-4
• DivK1c_006363
• KBio2_003207
• Spectrum_000159
• AC-14586
• Spectrum5_000929
• BDBM23417
• CCRIS 7097
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol
• DB12039
• (2R,3R)-(-)-Epicatechin
• (-)-cis-Epicatechin
• 1ST000539
• NSC 81161
• .alpha. Catechin
• SPECTRUM210206
• Tox21_110101_1
• l-Epicatechol
• KSC-10-144
• A871843
• s4723
• (-)-Epicatechin 1000 microg/mL in Acetone
• UNII-34PHS7TU43
• SPBio_000769
• CS-3760
• Epicatechol
• Teacatechin I
• Q-200001
• (-)-EPICATECHIN [USP-RS]
• MLS001304152
• NS00093637
• Colatein
• L-EPICATECHIN [WHO-DD]
• SCHEMBL19412
• Oprea1_209947
• (-)-Epicatechol
• Prestwick_203
• KBio2_005775
• SDCCGMLS-0066927.P001
• 28E
• Spectrum3_000243
• ACon1_001106
• LMPK12020003
• alpha-catechin
• NCGC00016415-04
• KBioGR_001538
• HY-N0001
• E1226
• SpecPlus_000267
• L(-)-Epicatechin
• CCG-38571
• (-)-Epicatechin, analytical standard
• Q23050136
• (-)-EPICATECHIN (CONSTITUENT OF MARITIME PINE)
• KBio3_001126
• (-)-EPICATECHIN (USP-RS)
• 34PHS7TU43
• BP-30203
• KBio1_001307
• NSC81161
• epi-Catechol
• Spectrum4_000949
• (-)-Epicatechin, >=98% (HPLC), from green tea
• BCBcMAP01_000224
• CAS-7295-85-4
• CAS-490-46-0
• (-)-(2R:3R)-5,7,3',4'-Tetrahydroxyflavan-3-ol
• CHEMBL583912
• C09727
• Acacatechin
• DTXCID2025133
• KBioSS_000639
• (-)-EPICATECHIN(EG) (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
• DTXSID4045133
• C15H14O6
• cid_72276
• 2-(3,4-dihydroxyphenyl)-2,3,4-trihydro-3,5,7-trihydroxychromene;L-Epicatechin
• (2R-cis)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• Epicatechin-(-)
• NSC-81161
• 2H-1-Benzopyran-3,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-cis)-
• NSC-81162
• (.+-.)-Epicatechol
• NSC81162
• SCHEMBL13350313
• DB-050100
• DB-017858

• Inchi： 1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2
• InChI Key： PFTAWBLQPZVEMU-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2CC(C1C1C=CC(=C(C=1)O)O)O)O)O

Computed Properties

• Exact Mass: 290.07902
• Monoisotopic Mass: 290.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.593g/cm3
• Boiling Point: 630.4ºC at 760mmHg
• Flash Point: 335ºC
• Refractive Index: 1.741
• PSA: 110.38
• LogP: 1.54610

(+/-)-Catechin Security Information

• Storage Condition：2-8°C

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